propan-2-yl 2-[[3-(2-ethoxy-2-oxoethyl)sulfanyl-5-oxo-2H-1,2,4-triazin-6-yl]amino]acetate

• Molecular Formula: C12H18N4O5S
• Molecular Weight: 330.36 g/mol
• IUPAC Name: propan-2-yl 2-[[3-(2-ethoxy-2-oxoethyl)sulfanyl-5-oxo-2H-1,2,4-triazin-6-yl]amino]acetate
• InChI: InChI=1S/C12H18N4O5S/c1-4-20-9(18)6-22-12-14-11(19)10(15-16-12)13-5-8(17)21-7(2)3/h7H,4-6H2,1-3H3,(H,13,15)(H,14,16,19)
• InChI Key: BTMWJMMBDIDCGN-UHFFFAOYSA-N
• Isomeric SMILES: CCOC(=O)CSC1=NC(=O)C(=NN1)NCC(=O)OC(C)C

Description

Propan-2-yl 2-[[3-(2-ethoxy-2-oxoethyl)sulfanyl-5-oxo-2H-1,2,4-triazin-6-yl]amino]acetate is a chemical compound used in scientific research. It is commonly referred to as PEA. The compound has gained popularity in recent years due to its unique properties and potential applications in various fields of research.

Scientific Research Applications

PEA has been used in various scientific research applications, including drug discovery, medicinal chemistry, and biochemistry. It has shown potential as a lead compound for the development of new drugs for the treatment of various diseases, including cancer, bacterial infections, and neurological disorders. PEA has also been used as a tool in biochemistry to study protein-protein interactions and enzyme kinetics.

Mechanism of Action

PEA is believed to inhibit the activity of certain enzymes, including thymidylate synthase and dihydrofolate reductase, which are involved in DNA synthesis. This inhibition leads to the disruption of DNA replication and cell division, ultimately resulting in cell death. PEA has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
PEA has been shown to have both biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo. PEA has also been shown to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases. In addition, PEA has been shown to have anxiolytic and analgesic effects, which may make it useful in the treatment of anxiety and pain.

Advantages and Limitations for Lab Experiments

One of the advantages of PEA is its potency and specificity. It has been shown to be effective at low concentrations and has a high degree of selectivity for its target enzymes. However, one of the limitations of PEA is its poor solubility in aqueous solutions, which can make it difficult to work with in lab experiments.

Future Directions

There are several potential future directions for research on PEA. One area of interest is the development of new drugs based on the structure of PEA. Another area of interest is the study of PEA's mechanism of action and its interactions with other enzymes and proteins. Additionally, the development of new methods for synthesizing and purifying PEA may help to overcome some of the limitations associated with its use in lab experiments. Finally, the study of PEA's potential applications in the treatment of various diseases, including cancer and inflammatory disorders, is an area of ongoing research.

Synthesis Methods

The synthesis of PEA involves the reaction of 2-amino-2-methylpropan-1-ol with 2-[[3-(2-ethoxy-2-oxoethyl)sulfanyl-5-oxo-2H-1,2,4-triazin-6-yl]amino]acetic acid in the presence of a suitable solvent. The reaction produces PEA as a white solid, which can be purified through recrystallization.